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Compound of Interest

Compound Name: IR 754 Carboxylic Acid

Cat. No.: B3028586 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the solubility characteristics of IR 754
Carboxylic Acid in Dimethyl Sulfoxide (DMSO) and water. It is intended to be a valuable

resource for researchers and professionals in the fields of biotechnology, drug discovery, and

diagnostics who are considering this near-infrared (NIR) fluorescent dye for their applications.

This document outlines the dye's properties, provides guidance on its dissolution, and presents

a sample experimental workflow.

Introduction to IR 754 Carboxylic Acid
IR 754 Carboxylic Acid is a member of the heptamethine cyanine dye family, characterized by

its strong absorption and fluorescence in the near-infrared spectrum. Its chemical structure

includes a carboxylic acid group, which allows for covalent conjugation to biomolecules such as

proteins, antibodies, and amino-modified oligonucleotides. The NIR properties of IR 754 make

it a valuable tool for deep-tissue imaging and other applications where minimizing

autofluorescence from biological samples is critical.

Chemical Properties:
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Property Value

Molecular Formula C₃₀H₃₃IN₂O₂

Molecular Weight Approximately 580.51 g/mol

Appearance Green to dark green powder or crystals[1]

Solubility Profile: DMSO and Water
A critical aspect of working with IR 754 Carboxylic Acid is understanding its solubility, as this

directly impacts its usability in biological and pharmaceutical research.

Qualitative Solubility Analysis
Based on the chemical structure, IR 754 Carboxylic Acid is classified as a non-sulfonated

cyanine dye. Dyes in this class are known for their hydrophobic nature. Consequently, IR 754
Carboxylic Acid exhibits low solubility in aqueous solutions like water or phosphate-buffered

saline (PBS). The large organic structure outweighs the hydrophilic contribution of the single

carboxylic acid group.

Conversely, IR 754 Carboxylic Acid is soluble in polar aprotic organic solvents, with Dimethyl

Sulfoxide (DMSO) being a common choice for creating concentrated stock solutions. Other

organic solvents such as dimethylformamide (DMF) can also be used. For most biological

applications, a stock solution in DMSO is prepared first and then diluted into the final aqueous

buffer. It is crucial to ensure that the final concentration of DMSO in the aqueous medium is low

enough to not affect the biological system under study.

Quantitative Solubility Data
Precise quantitative solubility data for IR 754 Carboxylic Acid is not readily available in

published literature. However, based on the typical behavior of non-sulfonated cyanine dyes,

the following table provides estimated solubility values for practical guidance.
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Solvent Estimated Solubility Remarks

DMSO > 10 mg/mL

DMSO is the recommended

solvent for preparing

concentrated stock solutions.

Water < 0.1 mg/mL

The dye is sparingly soluble in

water, often leading to

aggregation.

PBS (pH 7.4) < 0.1 mg/mL
Similar to water, solubility is

very limited in aqueous buffers.

Note: The values presented are estimates for a typical non-sulfonated cyanine dye and should

be empirically verified for specific applications.

Experimental Protocols
Preparation of a Concentrated Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of IR 754 Carboxylic Acid in

DMSO.

Materials:

IR 754 Carboxylic Acid (MW: ~580.51 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Vortex mixer

Microcentrifuge tubes

Calibrated micropipettes

Procedure:

Weighing the Dye: Accurately weigh out a small amount of IR 754 Carboxylic Acid (e.g., 1

mg) and place it in a microcentrifuge tube.
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Calculating DMSO Volume: Calculate the required volume of DMSO to achieve a 10 mM

concentration.

Volume (L) = (Mass (g) / Molecular Weight ( g/mol )) / Concentration (mol/L)

For 1 mg of dye: Volume = (0.001 g / 580.51 g/mol ) / 0.010 mol/L ≈ 0.000172 L = 172 µL

Dissolution: Add the calculated volume of anhydrous DMSO to the microcentrifuge tube

containing the dye.

Mixing: Vortex the solution thoroughly for several minutes to ensure complete dissolution.

Gentle warming (e.g., to 37°C) can aid dissolution but should be done with caution to avoid

degradation.

Storage: Store the stock solution in a tightly sealed container, protected from light, at -20°C.

Visualizations
Experimental Workflow: Preparation for Cell Staining
The following diagram illustrates a typical workflow for preparing IR 754 Carboxylic Acid for a

cell staining experiment.
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Workflow for IR 754 Carboxylic Acid in cell staining.
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Conceptual Signaling Pathway: Targeted Photodynamic
Therapy
This diagram illustrates a conceptual signaling pathway for the use of an antibody-drug

conjugate (ADC) involving IR 754 Carboxylic Acid in targeted photodynamic therapy (PDT).
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Conceptual pathway for targeted photodynamic therapy.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b3028586?utm_src=pdf-body
https://www.benchchem.com/product/b3028586?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3028586?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conclusion
IR 754 Carboxylic Acid is a valuable near-infrared fluorescent dye for researchers in various

life science disciplines. While its poor aqueous solubility presents a challenge, this can be

effectively managed by using DMSO for initial dissolution to create concentrated stock

solutions. The carboxylic acid functionality provides a versatile handle for conjugation to a wide

array of biomolecules, enabling applications in targeted imaging, drug delivery, and diagnostics.

The protocols and conceptual frameworks provided in this guide offer a solid foundation for the

successful implementation of IR 754 Carboxylic Acid in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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